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Abstract
Tetratriacontane (C34H70) is a long-chain aliphatic hydrocarbon that has garnered interest

within various scientific disciplines due to its presence in natural sources and its potential

applications. This technical guide provides a comprehensive overview of the discovery, history,

and key experimental data related to tetratriacontane. It is designed to serve as a

foundational resource for researchers, scientists, and professionals in drug development,

offering detailed experimental protocols, structured data presentation, and visualizations of key

processes.

Introduction
Tetratriacontane belongs to the class of organic compounds known as long-chain alkanes,

characterized by a linear chain of 34 carbon atoms.[1] Its hydrophobic nature dictates its

insolubility in water and solubility in nonpolar organic solvents.[2][3] Found in a variety of

natural sources, from plant waxes to microorganisms, tetratriacontane serves as a plant

metabolite and can be utilized as a biomarker in environmental studies.[1][2] This guide delves

into the historical context of its discovery, methods of isolation and synthesis, and its

fundamental physicochemical properties.

Discovery and Historical Context
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The precise historical timeline of the discovery of individual long-chain alkanes like

tetratriacontane is often embedded within the broader history of natural product chemistry and

the development of analytical techniques. While a singular "discovery" event is not clearly

documented in readily available literature, its identification is a result of the systematic

investigation of the chemical constituents of natural waxes and oils throughout the 19th and

20th centuries.

Early research into the composition of waxes from sources like carnauba and beeswax led to

the isolation and characterization of various long-chain fatty acids, alcohols, and hydrocarbons.

The development of analytical methods such as fractional distillation and later, gas

chromatography and mass spectrometry, were pivotal in separating and identifying individual

alkanes with high carbon numbers. The confirmation of the structure of tetratriacontane and

other long-chain alkanes relied on elemental analysis to determine the empirical formula and

comparison of physical properties like melting and boiling points with synthesized standards.

Physicochemical Properties
The physical and chemical properties of tetratriacontane are summarized in the table below.

These properties are critical for its handling, purification, and application in various

experimental settings.
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Property Value Reference

Molecular Formula C34H70

Molecular Weight 478.92 g/mol

CAS Number 14167-59-0

Appearance
White flakes or solid at room

temperature

Melting Point 72-76 °C

Boiling Point 285 °C at 2 mm Hg

Solubility

Insoluble in water; soluble in

organic solvents like hexane

and benzene

Density ~0.8 g/cm³ (estimate)

Natural Occurrence and Isolation
Tetratriacontane is a naturally occurring compound found in a diverse range of organisms. It

has been identified in various plants, including Vanilla madagascariensis and Solanum

tuberosum, as well as in cyanobacteria like Synechocystis. Its presence in the epicuticular wax

of plants like Nyctanthes arbor-tristis L. has also been reported.

Experimental Protocol: Extraction from Natural Sources
The following protocol outlines a general method for the extraction and isolation of

tetratriacontane from plant material. This process involves solvent extraction followed by

chromatographic separation to isolate the hydrocarbon fraction.

Methodology:

Sample Preparation: The plant material (e.g., leaves, stems) is dried to a constant weight

and finely ground.
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Solvent Extraction: The powdered material is subjected to Soxhlet extraction with a nonpolar

solvent such as hexane or petroleum ether for several hours. This step extracts the lipids

and waxes.

Concentration: The solvent from the extract is removed under reduced pressure using a

rotary evaporator to yield a crude wax extract.

Fractionation: The crude extract is then subjected to column chromatography on silica gel.

The column is first eluted with a nonpolar solvent (e.g., hexane) to separate the

hydrocarbon fraction, which includes tetratriacontane.

Subsequent elution with solvents of increasing polarity will separate other classes of

compounds like fatty acids and alcohols.

Purification and Analysis: The hydrocarbon fraction is collected and the solvent is

evaporated. The resulting solid can be further purified by recrystallization. The purity and

identity of tetratriacontane are confirmed using gas chromatography-mass spectrometry

(GC-MS).

Extraction Purification Analysis

Dried & Ground Plant Material Soxhlet Extraction
(Hexane) Crude Wax Extract Silica Gel Column Chromatography Hydrocarbon Fraction Purified Tetratriacontane GC-MS Analysis

Click to download full resolution via product page

Workflow for the extraction and analysis of tetratriacontane from natural sources.

Synthesis of Tetratriacontane
Several chemical methods can be employed for the synthesis of tetratriacontane, providing an

alternative to its extraction from natural sources.

Fischer-Tropsch Synthesis
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The Fischer-Tropsch process is a well-established industrial method for producing

hydrocarbons from carbon monoxide and hydrogen (synthesis gas) using metal catalysts.

While not specific for tetratriacontane, it generates a range of hydrocarbons from which

tetratriacontane can be isolated.

Decarboxylation of Fatty Acids
Long-chain alkanes can be synthesized through the decarboxylation of the corresponding fatty

acids. This involves the removal of a carboxyl group from a fatty acid with a longer carbon

chain.

Experimental Protocol: Electrolytic Coupling (Kolbe
Electrolysis)
A specific method for synthesizing n-tetratriacontane involves the electrocoupling of stearic

acid (C18). The following protocol is based on a documented procedure.

Methodology:

Preparation of Electrolyte: Dissolve approximately 3.0 to 4.0 mmol of stearic acid in

methanol. Neutralize the solution with about 0.3 to 0.6 mL of 1M sodium methoxide in

methanol.

Electrolysis Setup:

Use a water-jacketed electrolysis cell to maintain a constant temperature between 40°C

and 60°C.

Employ two platinum electrodes (e.g., 1.5 cm x 1.5 cm and 2.5 cm x 1.0 cm) spaced less

than 0.5 cm apart.

Use a magnetic stir bar for agitation.

Electrolysis: Apply a constant current using a potentiostat/galvanostat. The current density is

typically maintained between 0.05 and 0.12 A/cm². The electrolysis is continued until a

charge equivalent to 1.3 Faradays per mole of the starting fatty acid has passed.
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Work-up:

Acidify the reaction mixture with a few drops of concentrated HCl.

Evaporate the methanol.

Dissolve the crude product in approximately 50 mL of hexanes.

Wash the hexane solution with three 75 mL portions of water at 60°C in a separatory

funnel.

Purification: The n-tetratriacontane can be further purified by recrystallization from the

hexane solution. The reported yield for this synthesis can reach up to 50%.
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Reactants

Electrolysis

Work-up & Purification

Stearic Acid (in Methanol)

Electrolytic Cell
(40-60°C, Pt electrodes)

Sodium Methoxide

Acidification (HCl)

Evaporation of Methanol

Hexane Extraction & Water Wash

Recrystallization

n-Tetratriacontane

Click to download full resolution via product page

Key steps in the synthesis of n-tetratriacontane via Kolbe electrolysis.

Applications and Future Directions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b080029?utm_src=pdf-body-img
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetratriacontane, as a long-chain alkane, has several potential areas of application. Its

presence in natural waxes makes it relevant to the food, cosmetic, and pharmaceutical

industries. In research, it can be used as an internal standard in the gas chromatographic

analysis of lipids. Furthermore, its potential as a biomarker for specific organisms in

environmental samples is an active area of investigation. Some studies have also explored the

antimicrobial properties of extracts containing tetratriacontane.

Future research may focus on elucidating the biosynthetic pathways of tetratriacontane in

various organisms, which could open avenues for its biotechnological production. Additionally,

a deeper understanding of its biological activities could lead to novel applications in drug

development and material science.

Conclusion
This technical guide has provided a detailed overview of the discovery, history, and

experimental protocols related to tetratriacontane. By consolidating information on its

physicochemical properties, natural occurrence, isolation, and synthesis, this document serves

as a valuable resource for scientists and researchers. The structured data and visual workflows

aim to facilitate a comprehensive understanding of this long-chain alkane and to support its

further investigation and application in various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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